2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2-chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)8-2-5-13(16)11(6-8)10-4-3-9(17)7-12(10)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: XGCRQOOUQQPKQW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID60691973
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261994-92-6

Description

2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid (commonly referred to as 2C-5F-Bz-O-CO2H) is a versatile compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in water and has a melting point of 168-169°C. It has been used extensively in the fields of organic synthesis, biochemistry, and medical research.

Scientific Research Applications

2C-5F-Bz-O-CO2H is widely used in scientific research due to its versatile properties. It has been used in the synthesis of various organic compounds such as amino acids, peptides, and small molecules. It has also been used in the synthesis of pharmaceuticals, pesticides, and other chemicals. In addition, it has been used in the study of enzyme kinetics, protein-ligand interactions, and drug-target interactions.

Mechanism of Action

2C-5F-Bz-O-CO2H acts as an inhibitor of certain enzymes, such as protein kinases, by binding to their active sites. It has been shown to inhibit the activity of several important enzymes, including tyrosine kinase, phosphatidylinositol 3-kinase, and cyclooxygenase-2. Additionally, it has been found to have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
2C-5F-Bz-O-CO2H has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, it has been found to have anti-cancer properties by inhibiting the growth of cancer cells. In addition, it has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

2C-5F-Bz-O-CO2H has several advantages for use in laboratory experiments. It is easy to synthesize and is available in a 95% pure form. Additionally, it is relatively stable and has a low melting point, making it easy to work with. However, it is important to note that 2C-5F-Bz-O-CO2H is a highly reactive compound and should be handled with care.

Future Directions

There are several potential future directions for research related to 2C-5F-Bz-O-CO2H. One potential direction is to further explore its potential as an inhibitor of enzymes involved in cancer and other diseases. Another potential direction is to investigate its potential as an anti-inflammatory agent. Additionally, further research could be conducted to explore its potential as an antibiotic and antifungal agent. Finally, further research could be conducted to explore its potential applications in the synthesis of pharmaceuticals, pesticides, and other chemicals.

Synthesis Methods

2C-5F-Bz-O-CO2H can be synthesized from the reaction of 2-chloro-5-methoxybenzaldehyde with 5-fluorobenzoic acid in the presence of a catalyst such as p-toluenesulfonic acid. The reaction is carried out in a mixture of acetic acid and water at a temperature of 80-90°C. The reaction yields 2C-5F-Bz-O-CO2H in a yield of 95%.